Cas no 172669-49-7 (1-(3-Hydroxy-2,6-dinitrophenyl)ethanone)

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone structure
172669-49-7 structure
Product Name:1-(3-Hydroxy-2,6-dinitrophenyl)ethanone
CAS No:172669-49-7
MF:C8H6N2O6
MW:226.143042087555
CID:5736150
Update Time:2023-11-10

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Hydroxy-2,6-dinitrophenyl)ethanone
    • Ethanone, 1-(3-hydroxy-2,6-dinitrophenyl)-
    • Inchi: 1S/C8H6N2O6/c1-4(11)7-5(9(13)14)2-3-6(12)8(7)10(15)16/h2-3,12H,1H3
    • InChI Key: YUZPCHRXNXXUGA-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=C([N+]([O-])=O)C=CC(O)=C1[N+]([O-])=O)C

Experimental Properties

  • Density: 1.580±0.06 g/cm3(Predicted)
  • Melting Point: 182–183°C
  • Boiling Point: 413.4±45.0 °C(Predicted)
  • pka: 3.13±0.24(Predicted)

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic anhydride ;  10 min, rt
1.2 Reagents: Nitric acid Solvents: Water ;  0 °C; 30 min, 60 °C
Reference
An Inquiry-Based Approach to Electrophilic Aromatic Substitution: Quantifying and Identifying Nitration Products by 1H NMR
Wachter, Nanette M.; Khouryawad, Nicole Wedad; Tarbox, Haley E., ACS Symposium Series, 2021, 1376, 67-78

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Raw materials

1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Preparation Products

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